N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide
• InChI: InChI=1S/C20H26N2O3S/c1-15-10-12-18(13-11-15)26(24,25)22(4)14-6-9-20(23)21-19-8-5-7-16(2)17(19)3/h5,7-8,10-13H,6,9,14H2,1-4H3,(H,21,23)
• InChI Key: JBIYUSDGIZZPFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CCCC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide, also known as DMMSB, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. DMMSB is a sulfonamide derivative that has been synthesized through a multistep process, and its unique chemical structure has led to its investigation in several scientific studies.

Scientific Research Applications

Fluorescent Molecular Probes

The development of new fluorescent molecular probes is a significant application area for compounds related to N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide. Fluorescent probes with solvatochromic properties have been synthesized to study various biological events and processes. These compounds exhibit strong solvent-dependent fluorescence, which is well correlated with the empirical solvent polarity parameter. Their fluorescence-environment dependence, long emission wavelength, large extinction coefficients, high fluorescence quantum yields, and large Stokes shift make them ideal for developing ultrasensitive fluorescent molecular probes (Diwu et al., 1997).

Cardiac Myosin Activators

Research into novel and potent cardiac myosin activators has led to the exploration of sulfonamidophenylethylamide analogues. These compounds, including derivatives related to N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide, have shown promise in both in vitro and in vivo studies for the treatment of systolic heart failure. Their selectivity for cardiac myosin over skeletal and smooth muscle myosin positions them as a new class of cardiac myosin activators (Manickam et al., 2019).

Antimicrobial Activity

A series of compounds incorporating the N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide structure have been synthesized and evaluated for their antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. These studies have found that certain derivatives display significant antimicrobial activity, potentially offering a new avenue for antibiotic development (Ghorab et al., 2017).

Polymer Solar Cells

The enhancement of polymer solar cells through material modification is another research application. Dimethylformamide treatment of poly(3,4-ethylenedioxythiophene): poly(styrene sulfonate) layers in polymer solar cells, an area relevant to the chemical domain of N-(2,3-dimethylphenyl)-4-[methyl-(4-methylphenyl)sulfonylamino]butanamide, has shown significant improvements in photocurrent and power conversion efficiency. This suggests potential applications in the optimization of solar cell performance (Gong et al., 2012).